Cas no 106281-23-6 (1H-Pyrrolizine-3-carboxylicacid, hexahydro-5-oxo-, (3R,7aS)-rel-)

• Product Name: 1H-Pyrrolizine-3-carboxylicacid, hexahydro-5-oxo-, (3R,7aS)-rel-
• CAS No: 106281-23-6
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 127065
• PubChem ID: 21792714
• Update Time: 2025-04-18

1H-Pyrrolizine-3-carboxylicacid, hexahydro-5-oxo-, (3R,7aS)-rel- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-3-carboxylicacid, hexahydro-5-oxo-, (3R,7aS)-rel-
• 1H-Pyrrolizine-3-carboxylicacid,hexahydro-5-oxo-,trans-(9CI)
• (3Z,6Z,9Z)-3,6,9-docosatriene
• (3α,7aα)-(+/-)-hexahydro-5-oxo-1H-pyrrolizine-3-carboxylic acid
• 3,6,9-Docosatriene, (Z,Z,Z)-
• ACMC-20m1oc
• AG-B-58704
• CTK3G8123
• 1932309-16-4
• EN300-19650185
• (3S,7AR)-5-oxohexahydro-1H-pyrrolizine-3-carboxylic acid
• (3S,8R)-5-oxo-1,2,3,6,7,8-hexahydropyrrolizine-3-carboxylic acid
• (3S,7aR)-5-oxo-hexahydro-1H-pyrrolizine-3-carboxylic acid
• 106281-23-6

• Inchi： 1S/C8H11NO3/c10-7-4-2-5-1-3-6(8(11)12)9(5)7/h5-6H,1-4H2,(H,11,12)/t5-,6+/m1/s1
• InChI Key： GNNNBNCCYFYIKZ-RITPCOANSA-N
• SMILES： O=C1CC[C@H]2CC[C@@H](C(=O)O)N21

Computed Properties

• Exact Mass: 169.07400
• Monoisotopic Mass: 169.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6A^2
• XLogP3: 0

Experimental Properties

• PSA: 57.61000
• LogP: 0.16230